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Introduction
(2-Chlorobenzyl)phosphonic acid is an organophosphorus compound featuring a phosphonic

acid group attached to a 2-chlorobenzyl substituent. The unique chemical architecture of this

molecule, combining the reactivity of the phosphonic acid moiety with the steric and electronic

influences of the chlorinated aromatic ring, makes it a compound of significant interest in

medicinal chemistry and materials science. Phosphonic acids, in general, are recognized for

their ability to act as mimics of phosphates, carboxylates, and transition state intermediates in

biological systems.[1] This property has led to their successful application in the development

of a range of therapeutic agents, including antiviral, antibacterial, and anti-osteoporotic drugs.

[1] The presence of the 2-chloro-substituted benzyl group can further modulate the biological

activity and pharmacokinetic properties of the parent phosphonic acid.

This guide provides a comprehensive overview of the core chemical properties of (2-
Chlorobenzyl)phosphonic acid, offering insights into its structure, synthesis, reactivity, and

potential applications, with a particular focus on its relevance to drug discovery and

development.
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Molecular Structure and Physicochemical
Properties
A thorough understanding of the physicochemical properties of (2-Chlorobenzyl)phosphonic
acid is fundamental to its application in research and development. These properties dictate its

solubility, stability, and interactions with biological systems.

Caption: 2D structure of (2-Chlorobenzyl)phosphonic acid.

Table 1: Physicochemical Properties of (2-Chlorobenzyl)phosphonic acid

Property Value Source

CAS Number 13249-95-1 [2]

Molecular Formula C7H8ClO3P [2]

Molecular Weight 206.56 g/mol [2]

Melting Point 183 °C [2]

Boiling Point 407.6±47.0 °C (Predicted) [2]

Density 1.509±0.06 g/cm3 (Predicted) [2]

pKa
2.05±0.10 (Predicted, first

dissociation)
[2]

The phosphonic acid group is characterized by a phosphorus atom bonded to three oxygen

atoms (two hydroxyl groups and one P=O double bond) and one carbon atom.[3][4] This

functional group is known for its coordination and supramolecular properties.[3][4] The acidity

of phosphonic acids is a key characteristic, with the first pKa typically ranging from 1.1 to 2.3

and the second from 5.3 to 7.2.[5] This diprotic nature allows for the formation of various salts

and complexes.

Synthesis and Reactivity
The synthesis of (2-Chlorobenzyl)phosphonic acid typically involves the creation of a

phosphorus-carbon bond. A common precursor is diethyl (2-chlorobenzyl)phosphonate.[6] The
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phosphonic acid can be obtained from its diethyl ester through dealkylation. Two of the most

effective methods for this transformation are acidic hydrolysis using concentrated hydrochloric

acid or the McKenna procedure, which involves a two-step reaction with bromotrimethylsilane

followed by methanolysis.[3][4] The McKenna reaction is often preferred due to its mild reaction

conditions, typically proceeding at room temperature in a non-protic solvent such as

dichloromethane, acetonitrile, or chloroform.[4]

Starting Material
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Diethyl (2-chlorobenzyl)phosphonate

Acidic Hydrolysis
(e.g., conc. HCl)High Temp

McKenna Procedure
1. TMSBr
2. MeOH

Room Temp
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Caption: Logical relationships in drug development.

Safety and Handling
Phosphonic acids are generally considered to be corrosive materials. [7]More concentrated

solutions can cause tissue damage. [7]While specific toxicity data for (2-
Chlorobenzyl)phosphonic acid is not readily available, related compounds like (2-

chloroethyl)phosphonic acid are harmful if swallowed or inhaled, and toxic in contact with skin,

causing severe skin burns and eye damage. [8][9]Therefore, appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this

compound. Work should be conducted in a well-ventilated fume hood.

Conclusion
(2-Chlorobenzyl)phosphonic acid is a versatile molecule with significant potential in various

fields, particularly in drug discovery. Its unique combination of a phosphonic acid group and a

chlorinated aromatic ring provides a foundation for the design of novel therapeutic agents. A

comprehensive understanding of its chemical properties, synthesis, and reactivity is crucial for
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unlocking its full potential. Further research into the biological activities of this compound and

its derivatives is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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